Cas no 132172-57-7 (Benzo[b]triphenylene-1,2-diol,1,2-dihydro-, trans- (9CI))

• Product Name: Benzo[b]triphenylene-1,2-diol,1,2-dihydro-, trans- (9CI)
• CAS No: 132172-57-7
• MF: C₂₂H₁₄O₂
• MW: 310.345366001129
• CID: 222931
• PubChem ID: 154420
• Update Time: 2025-04-19

Benzo[b]triphenylene-1,2-diol,1,2-dihydro-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]triphenylene-1,2-diol,1,2-dihydro-, trans- (9CI)
• benzo[n]triphenylene-7,8-diol
• benzo[b]triphenylene-1,2-diol
• Benzo[f]tetraphene-1,2-diol
• dihydroxydibenzanthracene
• Dibenz(a,c)anthracene-1,2-diol
• CCRIS 3833
• 132172-57-7
• DIBENZ[A,C]ANTHRACENE-1,2-DIOL
• DTXSID80157405

• Inchi： 1S/C22H14O2/c23-20-10-9-17-15-7-3-4-8-16(15)18-11-13-5-1-2-6-14(13)12-19(18)21(17)22(20)24/h1-12,23-24H
• InChI Key： IZUDUIAXEQQNDU-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2C3C=CC=CC=3C3=CC4C=CC=CC=4C=C3C=21)O

Computed Properties

• Exact Mass: 310.09942
• Monoisotopic Mass: 310.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46